Cas no 1005662-40-7 (1-((2-Fluorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid)
1005662-40-7 structure
Product Name:1-((2-Fluorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid
CAS No:1005662-40-7
MF:C11H9FN2O3
MW:236.199166059494
CID:3058429
PubChem ID:4773943
Update Time:2025-04-21
1-((2-Fluorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-((2-Fluorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid
- 1-[(2-Fluorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid
- 1-(2-FLUOROPHENOXYMETHYL)PYRAZOLE-3-CARBOXYLIC ACID
- 1-((2-Fluorophenoxy)methyl)-1H-pyrazole-3-carboxylicacid
- STK349375
- 1005662-40-7
- CS-0316760
- AKOS000306373
- MFCD04050603
- 1-[(2-fluorophenoxy)methyl]pyrazole-3-carboxylic Acid
-
- MDL: MFCD04050603
- Inchi: 1S/C11H9FN2O3/c12-8-3-1-2-4-10(8)17-7-14-6-5-9(13-14)11(15)16/h1-6H,7H2,(H,15,16)
- InChI Key: PYWLTSTXDMESGO-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1OCN1C=CC(C(=O)O)=N1
Computed Properties
- Exact Mass: 236.05972032Da
- Monoisotopic Mass: 236.05972032Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 64.4Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 450.1±30.0 °C at 760 mmHg
- Flash Point: 226.0±24.6 °C
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
1-((2-Fluorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-((2-Fluorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC410357-1g |
1-[(2-Fluorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid |
1005662-40-7 | 1g |
£445.00 | 2023-09-02 | ||
| Chemenu | CM483426-1g |
1-((2-Fluorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid |
1005662-40-7 | 97% | 1g |
$235 | 2022-06-14 | |
| Chemenu | CM483426-5g |
1-((2-Fluorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid |
1005662-40-7 | 97% | 5g |
$696 | 2022-06-14 | |
| abcr | AB498925-100 mg |
1-[(2-Fluorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid |
1005662-40-7 | 100MG |
€231.60 | 2022-03-01 | ||
| abcr | AB498925-250 mg |
1-[(2-Fluorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid |
1005662-40-7 | 250MG |
€275.80 | 2022-03-01 | ||
| abcr | AB498925-500 mg |
1-[(2-Fluorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid |
1005662-40-7 | 500MG |
€409.30 | 2022-03-01 | ||
| abcr | AB498925-1 g |
1-[(2-Fluorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid |
1005662-40-7 | 1g |
€486.60 | 2022-03-01 | ||
| abcr | AB498925-5 g |
1-[(2-Fluorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid |
1005662-40-7 | 5g |
€1,185.30 | 2022-03-01 | ||
| Ambeed | A350164-1g |
1-((2-Fluorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid |
1005662-40-7 | 97% | 1g |
$237.0 | 2024-04-26 | |
| Ambeed | A350164-5g |
1-((2-Fluorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid |
1005662-40-7 | 97% | 5g |
$710.0 | 2024-04-26 |
1-((2-Fluorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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